Cas no 23365-02-8 (2β,3β,4aα-Trihydroxy-1β-methyl-8-methylene-6-oxogibbane-1α,10β-dicarboxylic acid 1,4a-lactone)
23365-02-8 structure
Product Name:2β,3β,4aα-Trihydroxy-1β-methyl-8-methylene-6-oxogibbane-1α,10β-dicarboxylic acid 1,4a-lactone
CAS No:23365-02-8
MF:C19H22O7
MW:362.373786449432
CID:285406
Update Time:2024-02-29
2β,3β,4aα-Trihydroxy-1β-methyl-8-methylene-6-oxogibbane-1α,10β-dicarboxylic acid 1,4a-lactone Chemical and Physical Properties
Names and Identifiers
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- Gibbane-1,10-dicarboxylicacid, 2,3,4a-trihydroxy-1-methyl-8-methylene-6-oxo-, 1,4a-lactone, (1a,2b,3b,4aa,4bb,10b)- (9CI)
- 2β,3β,4aα-Trihydroxy-1β-methyl-8-methylene-6-oxogibbane-1α,10β-dicarboxylic acid 1,4a-lactone
- 4a,1-(Epoxymethano)-7,9a-methanobenz[a]azulene,gibbane-1,10-dicarboxylic acid deriv.
- 4aa,4bb-Gibbane-1a,10b-dicarboxylic acid, 2b,3b,4a-trihydroxy-1-methyl-8-methylene-6-oxo-,1,4a-lactone (8CI)
- GA26
- Gibberellin A26
- CID 101603110
- Gibbane-1,10-dicarboxylic acid, 2,3,4a-trihydroxy-1-methyl-8-methylene-6-oxo-, 1,4a-lactone, (1α,2β,3β,4aα,4bβ,10β)- (9CI)
-
- Inchi: 1S/C19H22O7/c1-7-4-18-5-8(7)9(20)3-11(18)19-6-10(21)14(22)17(2,16(25)26-19)13(19)12(18)15(23)24/h8,10-14,21-22H,1,3-6H2,2H3,(H,23,24)/t8-,10+,11-,12-,13-,14+,17+,18+,19-/m1/s1
- InChI Key: MVHJDZCNXNYBEL-RQVJUCPVSA-N
- SMILES: O1C([C@]2(C)[C@H]([C@H](C[C@@]31[C@@H]1CC([C@H]4C(=C)C[C@@]1(C4)[C@@H](C(=O)O)[C@@H]32)=O)O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 1
- Complexity: 789
- Topological Polar Surface Area: 121
- XLogP3: -0.865
Experimental Properties
- Density: 1.53±0.1 g/cm3(Predicted)
- Melting Point: 254-257 °C
- Boiling Point: 643.5±55.0 °C(Predicted)
- pka: 3.98±0.70(Predicted)
2β,3β,4aα-Trihydroxy-1β-methyl-8-methylene-6-oxogibbane-1α,10β-dicarboxylic acid 1,4a-lactone Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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